Cas no 41927-01-9 (3,4-Dimethyl-O-phenylenediamine)

3,4-Dimethyl-O-phenylenediamine Properties

Names and Identifiers

• 3,4-Dimethylbenzene-1,2-diamine
• 2-Amino-3,4-dimethylphenylamine
• 1,2-Benzenediamine,3,4-dimethyl
• 1,2-diamino-3,4-dimethylbenzene
• 3,4-Dimethyl-benzene-1,2-diamine
• 3,4-Dimethyl-o-phenylenediamine
• 3,4-dimethyl-phenylene-1,2-diamine
• 5,6-dimethyl-1,2-phenylenediamine
• 5,6-dimethyl-o-phenylenediamine
• dimethyl-para-phenylenediamine
• methyl-3-methyl-para-phenylenediamine
• 3,4-Diamino-o-xylene
• 3,4-Dimethyl-1,2-phenylenediamine
• 5,6-dimethyl phenylenediamine
• CS-0099738
• 3,4-dimethyl-1,2-phenylene diamine
• (2-amino-3,4-dimethylphenyl)amine
• AMY28149
• 41927-01-9
• 3,4-Dimethyl-1,2-benzenediamine
• BP-11382
• AS-40664
• MFCD00051709
• EN300-98268
• FT-0614202
• DTXSID50334544
• SCHEMBL34364
• 1,2-Benzenediamine, 3,4-dimethyl-
• A825696
• J-511219
• 3,4-Dimethyl-1,2-benzenediamine #
• BB 0240917
• AKOS000321221
• DB-050822
• STK503584
• ALBB-005871
• +Expand

• MDL： MFCD00051709
• InChIKey： MHQULXYNBKWNDF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12N2/c1-5-3-4-7(9)8(10)6(5)2/h3-4H,9-10H2,1-2H3
• SMILES： CC1=CC=C(C(=C1C)N)N
• BRN： 2716459

Computed Properties

• Exact Mass: 136.10000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.1
• Heavy Atom Count: 10
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52A^2

Experimental Properties

• LogP: 2.63020
• PSA: 52.04000
• Refractive Index: 1.618
• Boiling Point: 278.3°C at 760 mmHg
• Melting Point: 125 ºC
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 143.9°C
• Solubility: Slightly soluble (19 g/l) (25 º C),
• Color/Form: powder
• Solubility: Slightly soluble
• Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr),

3,4-Dimethyl-O-phenylenediamine Security Information

• Safety Term：6.1
• Safety Instruction： S22-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 20/21/22
• Signal Word：warning
• HazardClass：6.1

3,4-Dimethyl-O-phenylenediamine Customs Data

• HS CODE：2921590090
• Customs Data：

  China Customs Code:

  2921590090

  Overview:

  2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%